Cas no 6026-75-1 (1-Propanone, 1-(3-methoxyphenyl)-2-methyl-)

• Product Name: 1-Propanone, 1-(3-methoxyphenyl)-2-methyl-
• CAS No: 6026-75-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD12153242
• CID: 498355
• PubChem ID: 12498418
• Update Time: 2025-04-25

1-Propanone, 1-(3-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-methoxyphenyl)-2-methyl-
• 1-(3-methoxyphenyl)-2-methylpropan-1-one
• 1-(3-Methoxy-phenyl)-2-methyl-propan-1-one
• DTXSID50500464
• AS-61136
• 1-(3-methoxyphenyl)-2-methyl-1-propanone
• 6026-75-1
• 3-Methoxyphenylisopropyl ketone
• N13993
• SCHEMBL7427631
• 3'-Methoxy-2-methylpropiophenone
• CS-0154336
• MFCD12153242
• AKOS010015727

• MDL： MFCD12153242
• Inchi： 1S/C11H14O2/c1-8(2)11(12)9-5-4-6-10(7-9)13-3/h4-8H,1-3H3
• InChI Key： NINIAUCIBWCJSG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)C(C)C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 1-(3-methoxyphenyl)-2-methyl-

Comprehensive Guide to 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- (CAS No. 6026-75-1): Properties, Applications, and Market Insights

1-Propanone, 1-(3-methoxyphenyl)-2-methyl- (CAS No. 6026-75-1) is an organic compound with significant relevance in various industrial and research applications. This ketone derivative is characterized by its unique molecular structure, featuring a methoxyphenyl group and a methyl substituent. Its chemical formula is C11H14O2, and it is commonly referred to in scientific literature and commercial catalogs by its systematic name or CAS number. The compound's distinct properties make it valuable in flavor and fragrance formulations, pharmaceutical intermediates, and specialty chemical synthesis.

The growing interest in 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- is evident from recent search trends, where users frequently inquire about its synthesis methods, safety data, and industrial applications. Researchers and manufacturers are particularly interested in its role as a building block for more complex molecules. The compound's aromatic properties and moderate volatility contribute to its utility in creating specialty aromatics for consumer products. With increasing demand for green chemistry solutions, there's heightened attention on sustainable production methods for such intermediates.

From a molecular perspective, 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- exhibits interesting characteristics that warrant examination. The methoxy group at the 3-position of the phenyl ring influences the compound's electronic distribution and reactivity patterns. This structural feature makes it particularly useful in electrophilic aromatic substitution reactions, where it serves as an important intermediate. The compound typically appears as a colorless to pale yellow liquid at room temperature, with solubility properties that vary depending on the solvent system.

The applications of 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- span multiple industries. In the flavor and fragrance sector, it contributes to the creation of complex aroma profiles, particularly in premium cosmetic and food additive formulations. The pharmaceutical industry utilizes this compound as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Recent patent literature reveals its growing importance in developing new therapeutic agents, especially in neurological and anti-inflammatory drug research.

Market analysis indicates steady growth in demand for 1-Propanone, 1-(3-methoxyphenyl)-2-methyl-, particularly from specialty chemical manufacturers in North America and Asia-Pacific regions. The compound's versatility as a chemical building block makes it valuable for custom synthesis operations. Current industry trends show increased interest in high-purity grades of this material, driven by stringent quality requirements in pharmaceutical applications. Suppliers are responding with improved purification techniques and analytical methods to meet these demands.

Quality control and characterization of 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- involve advanced analytical techniques. Modern laboratories employ gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy to verify the compound's identity and purity. These methods are crucial for ensuring batch-to-batch consistency, especially when the material is used in regulated applications. The compound's spectral data and chromatographic properties have been well-documented in scientific literature, providing valuable references for quality assessment.

Environmental and handling considerations for 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- follow standard chemical safety protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should be observed. The compound's stability profile suggests storage in tightly sealed containers away from strong oxidizers and heat sources. Recent developments in green chemistry have prompted investigations into more sustainable production methods for such aromatic ketones, aligning with global environmental initiatives.

Research opportunities surrounding 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- continue to expand. Scientists are exploring its potential in material science applications, particularly as a precursor for functional polymers and advanced coatings. The compound's molecular architecture makes it interesting for supramolecular chemistry studies, where researchers examine its non-covalent interactions with other chemical species. These investigations may lead to novel applications in molecular recognition systems and smart materials development.

The commercial availability of 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- has improved significantly in recent years, with multiple chemical suppliers offering various quantities and purity grades. Procurement specialists should consider technical specifications, certificates of analysis, and supplier reliability when sourcing this material. The global supply chain for such fine chemicals has become more robust, ensuring consistent availability for research and industrial applications.

Future prospects for 1-Propanone, 1-(3-methoxyphenyl)-2-methyl- appear promising, with potential growth in specialty chemical markets. As industries continue to seek versatile intermediates with well-characterized properties, compounds like this will maintain their importance. Ongoing research into catalytic synthesis methods and application development will likely uncover new uses for this valuable chemical entity. The compound's combination of structural features and reactivity characteristics ensures its continued relevance in chemical innovation.